Cas no 61685-13-0 (2,6,10-Dodecatrienoic acid, 3,7-diethyl-11-methyl-, (E,E)-)

2,6,10-Dodecatrienoic acid, 3,7-diethyl-11-methyl-, (E,E)- structure
61685-13-0 structure
Product Name:2,6,10-Dodecatrienoic acid, 3,7-diethyl-11-methyl-, (E,E)-
CAS No:61685-13-0
MF:C17H28O2
MW:264.403025627136
CID:470106
PubChem ID:71393399
Update Time:2025-04-19

2,6,10-Dodecatrienoic acid, 3,7-diethyl-11-methyl-, (E,E)- Chemical and Physical Properties

Names and Identifiers

    • 2,6,10-Dodecatrienoic acid, 3,7-diethyl-11-methyl-, (E,E)-
    • 3,7-diethyl-11-methyldodeca-2,6,10-trienoic acid
    • 61685-13-0
    • DTXSID30815164
    • Inchi: 1S/C17H28O2/c1-5-15(10-7-9-14(3)4)11-8-12-16(6-2)13-17(18)19/h9,11,13H,5-8,10,12H2,1-4H3,(H,18,19)
    • InChI Key: IEEHFDTZYYSKPI-UHFFFAOYSA-N
    • SMILES: OC(C=C(CC)CCC=C(CC)CC/C=C(\C)/C)=O

Computed Properties

  • Exact Mass: 264.20904
  • Monoisotopic Mass: 264.208930132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 5.8
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.